5-[(Cyclobutylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile

• Molecular Formula: C10H14N4
• Molecular Weight: 190.25 g/mol
• IUPAC Name: 5-[(cyclobutylamino)methyl]-1-methylimidazole-2-carbonitrile
• InChI: InChI=1S/C10H14N4/c1-14-9(7-13-10(14)5-11)6-12-8-3-2-4-8/h7-8,12H,2-4,6H2,1H3
• InChI Key: VTEQMWJDQNQALR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C#N)CNC2CCC2

Description

5-[(Cyclobutylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile is a substituted imidazole derivative characterized by a cyclobutylamino-methyl group at position 5, a methyl group at position 1, and a nitrile (-CN) moiety at position 2 of the imidazole ring. Its molecular formula is C₉H₁₂N₄, with a molecular weight of 176.22 g/mol .

Biological Activity

5-[(Cyclobutylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile is a compound of interest due to its potential biological activities, particularly as a pharmacological agent. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

• Molecular Formula : C10H14N4
• Molecular Weight : 194.25 g/mol
• SMILES Notation : CN1C=CN(C(=N1)C#N)CC2CC2

This structure features a cyclobutyl group linked to an imidazole ring, which is significant for its biological interactions.

Mechanisms of Biological Activity

The biological activity of 5-[(Cyclobutylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile primarily involves interactions with specific receptors and enzymes:

• Apelin Receptor Agonism : The compound has been identified as an agonist for the apelin receptor (APJ), which plays a crucial role in cardiovascular function and metabolic processes. Agonists of this receptor have been shown to improve heart function and reduce blood pressure in preclinical models .
• Antiviral Properties : Research indicates that imidazole derivatives exhibit antiviral activity. The ability of this compound to inhibit viral replication has been explored, particularly in relation to respiratory viruses .

Case Studies and Research Findings

Several studies have highlighted the biological effects of 5-[(Cyclobutylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile:

• Cardiovascular Studies : In a study assessing the effects of APJ agonists on heart failure models, the compound demonstrated significant improvements in cardiac output and reductions in heart rate variability, suggesting potential therapeutic benefits in heart failure management .
• Antiviral Activity : A recent investigation into imidazole derivatives showed that this compound inhibited the replication of influenza virus in vitro. The mechanism was attributed to interference with viral protein synthesis, highlighting its potential as an antiviral agent .
• Pharmacokinetics : Studies examining the pharmacokinetic profile revealed that the compound has favorable absorption and distribution characteristics, with a half-life conducive to therapeutic use. This profile supports its candidacy for further development as a medication .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Apelin Receptor Agonism	Enhances cardiovascular function; reduces blood pressure
Antiviral Activity	Inhibits influenza virus replication
Pharmacokinetics	Favorable absorption; suitable half-life for therapy

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structurally related imidazole derivatives and their distinguishing features:

Compound Name	Substituent at Position 5	Substituent at Position 1	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Similarity Score (if available)
5-[(Cyclobutylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile	Cyclobutylaminomethyl	Methyl	C₉H₁₂N₄	176.22	2092683-05-9	-
5-[(Cyclopropylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile	Cyclopropylaminomethyl	Methyl	C₈H₁₀N₄	~162.19 (estimated)	2092683-05-9*	-
5-[(Ethylamino)methyl]-1-methyl-1H-imidazole-2-carbonitrile	Ethylaminomethyl	Methyl	C₈H₁₁N₄	~163.20 (estimated)	2090926-27-3	-
4-Methyl-1H-imidazole-2-carbonitrile	-	Methyl	C₅H₅N₃	107.11	70631-95-7	0.67
5-Amino-1H-imidazole-4-carbonitrile	Amino	-	C₄H₄N₄	108.10	5098-11-3	0.58

Notes:

• The cyclobutyl vs.
• The ethylamino variant (CAS 2090926-27-3) replaces the cyclobutyl group with a linear alkyl chain, reducing steric hindrance but possibly diminishing lipophilicity .
• Compounds lacking the 5-aminomethyl group (e.g., 4-Methyl-1H-imidazole-2-carbonitrile) show lower structural similarity and may lack analogous pharmacological properties .